![molecular formula C21H19NO3 B5614500 3-[4-(benzyloxy)phenyl]-N-(2-furylmethyl)acrylamide](/img/structure/B5614500.png)
3-[4-(benzyloxy)phenyl]-N-(2-furylmethyl)acrylamide
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Overview
Description
Synthesis Analysis
The synthesis of compounds similar to “3-[4-(benzyloxy)phenyl]-N-(2-furylmethyl)acrylamide” often involves intricate chemical reactions, including acrylation, amidation, and various forms of polymerization. For instance, controlled radical polymerization techniques like RAFT (Reversible Addition−Fragmentation chain Transfer) have been employed to synthesize homopolymers of monosubstituted acrylamides having amino acid moieties in the side chain, demonstrating the controlled nature of polymerization and the influence of the monomer/CTA molar ratio on molecular weight (Mori, Sutoh, & Endo, 2005).
Molecular Structure Analysis
Molecular structure analysis of acrylamide derivatives, including those with benzyl and furyl groups, reveals that the acrylamide unit is typically planar, with specific dihedral angles between the benzene and phenyl rings, as seen in studies of N-Benzyl-N-(4-chlorophenyl)acrylamide (Hu et al., 2007). These analyses are crucial for understanding the compound's potential interactions and reactivity.
Chemical Reactions and Properties
Chemical reactions involving acrylamide derivatives are diverse, including cycloadditions, polymerizations, and interactions leading to various functional materials. For instance, template copolymerization has been used to synthesize hydrophobically associating copolymers of acrylamide, showcasing the method's effectiveness for preparing functional polymer materials with remarkable thickening properties due to effective hydrophobic association (Zhang, Wu, Li, & Wang, 2005).
Physical Properties Analysis
The physical properties of compounds related to “3-[4-(benzyloxy)phenyl]-N-(2-furylmethyl)acrylamide” can be deduced from studies on similar substances, where factors such as solubility, thermal stability, and molecular weight play crucial roles. These properties are influenced by the compound's molecular structure and the synthesis method employed.
Chemical Properties Analysis
The chemical properties, including reactivity, stability, and interaction with various reagents, are determined by the compound's functional groups and molecular architecture. Studies on compounds like 2-Cyano-3-(1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acrylamide provide insights into the synthesis and potential reactivity patterns of such acrylamide derivatives (Kariuki et al., 2022).
properties
IUPAC Name |
(E)-N-(furan-2-ylmethyl)-3-(4-phenylmethoxyphenyl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19NO3/c23-21(22-15-20-7-4-14-24-20)13-10-17-8-11-19(12-9-17)25-16-18-5-2-1-3-6-18/h1-14H,15-16H2,(H,22,23)/b13-10+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GIOITSVZHKTQGT-JLHYYAGUSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC=C(C=C2)C=CC(=O)NCC3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)COC2=CC=C(C=C2)/C=C/C(=O)NCC3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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